![molecular formula C26H28N2O3S2 B216251 N-{4-[(4-methylpiperidino)sulfonyl]phenyl}-2-phenyl-2-(phenylsulfanyl)acetamide](/img/structure/B216251.png)
N-{4-[(4-methylpiperidino)sulfonyl]phenyl}-2-phenyl-2-(phenylsulfanyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-{4-[(4-methylpiperidino)sulfonyl]phenyl}-2-phenyl-2-(phenylsulfanyl)acetamide, also known as MPSPA, is a chemical compound that has gained attention in the scientific community due to its potential therapeutic applications. MPSPA is a sulfonamide compound that belongs to the class of acetamides. It has a molecular formula of C28H30N2O2S2 and a molecular weight of 514.7 g/mol.
Mechanism of Action
The mechanism of action of N-{4-[(4-methylpiperidino)sulfonyl]phenyl}-2-phenyl-2-(phenylsulfanyl)acetamide is not fully understood. However, it is believed to act by inhibiting the activity of enzymes involved in cell proliferation and survival pathways. This compound has been shown to inhibit the activity of cyclin-dependent kinases (CDKs) and phosphoinositide 3-kinase (PI3K)/Akt signaling pathway. This leads to cell cycle arrest and apoptosis of cancer cells.
Biochemical and Physiological Effects:
This compound has been shown to have several biochemical and physiological effects. It has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. This compound has also been shown to protect neurons from oxidative stress and prevent neuroinflammation. Additionally, it has been shown to have anti-inflammatory and antioxidant effects.
Advantages and Limitations for Lab Experiments
One of the main advantages of N-{4-[(4-methylpiperidino)sulfonyl]phenyl}-2-phenyl-2-(phenylsulfanyl)acetamide is its potential therapeutic applications in various diseases. It has been shown to have anticancer and neuroprotective effects. Another advantage is that it can enhance the efficacy of chemotherapy drugs in cancer treatment. However, there are also some limitations for lab experiments with this compound. One of the limitations is that the mechanism of action is not fully understood. Additionally, more studies are needed to determine the optimal dosage and administration route for this compound.
Future Directions
There are several future directions for N-{4-[(4-methylpiperidino)sulfonyl]phenyl}-2-phenyl-2-(phenylsulfanyl)acetamide research. One of the future directions is to further investigate the mechanism of action of this compound. This will help to understand how this compound inhibits the activity of CDKs and PI3K/Akt signaling pathway. Another future direction is to study the pharmacokinetics and pharmacodynamics of this compound. This will help to determine the optimal dosage and administration route for this compound. Additionally, more studies are needed to determine the safety and toxicity profile of this compound. Finally, further studies are needed to investigate the potential therapeutic applications of this compound in other diseases.
Synthesis Methods
The synthesis of N-{4-[(4-methylpiperidino)sulfonyl]phenyl}-2-phenyl-2-(phenylsulfanyl)acetamide involves a multi-step process that starts with the reaction of 4-methylpiperidine with p-toluenesulfonyl chloride to form N-(4-methylpiperidin-4-yl)-p-toluenesulfonamide. This intermediate is then reacted with 2-phenyl-2-(phenylsulfanyl)acetic acid to form this compound. The synthesis method has been optimized to yield high purity and yield of this compound.
Scientific Research Applications
N-{4-[(4-methylpiperidino)sulfonyl]phenyl}-2-phenyl-2-(phenylsulfanyl)acetamide has been studied for its potential therapeutic applications in various diseases. One of the most promising applications is in the treatment of cancer. This compound has been shown to inhibit the growth of cancer cells by inducing cell cycle arrest and apoptosis. It has also been shown to enhance the efficacy of chemotherapy drugs in cancer treatment. This compound has also been studied for its potential use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. It has been shown to protect neurons from oxidative stress and prevent neuroinflammation.
properties
Molecular Formula |
C26H28N2O3S2 |
---|---|
Molecular Weight |
480.6 g/mol |
IUPAC Name |
N-[4-(4-methylpiperidin-1-yl)sulfonylphenyl]-2-phenyl-2-phenylsulfanylacetamide |
InChI |
InChI=1S/C26H28N2O3S2/c1-20-16-18-28(19-17-20)33(30,31)24-14-12-22(13-15-24)27-26(29)25(21-8-4-2-5-9-21)32-23-10-6-3-7-11-23/h2-15,20,25H,16-19H2,1H3,(H,27,29) |
InChI Key |
IPDBOWBKKCRGBA-UHFFFAOYSA-N |
SMILES |
CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)C(C3=CC=CC=C3)SC4=CC=CC=C4 |
Canonical SMILES |
CC1CCN(CC1)S(=O)(=O)C2=CC=C(C=C2)NC(=O)C(C3=CC=CC=C3)SC4=CC=CC=C4 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.